Cas no 1001755-76-5 (1-Ethyl-1H-pyrazole-5-carbohydrazide)

1-Ethyl-1H-pyrazole-5-carbohydrazide is a heterocyclic carbohydrazide derivative with a pyrazole core, offering versatile utility in organic synthesis and medicinal chemistry. Its structure features a reactive hydrazide functional group, enabling its use as a key intermediate in the preparation of hydrazones, heterocyclic compounds, and pharmacologically active molecules. The ethyl substitution at the 1-position enhances solubility and stability, making it suitable for diverse synthetic applications. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and coordination chemistry due to its ability to form stable chelates with metal ions. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

1-Ethyl-1H-pyrazole-5-carbohydrazide structure

1001755-76-5 structure

Product Name:1-Ethyl-1H-pyrazole-5-carbohydrazide

CAS No:1001755-76-5

MF:C₆H₁₀N₄O

MW:154.169800281525

MDL:MFCD03423248

CID:1079551

PubChem ID:7021007

Update Time:2025-05-28

1-Ethyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-1H-pyrazole-5-carbohydrazide
- 1-ethyl-1H-pyrazole-5-carbohydrazide(SALTDATA: FREE)
- 1-ethylpyrazole-5-carbohydrazide
- AC1ODUEA
- ALBB-002735
- CTK6F1666
- MolPort-000-161-663
- SBB021090
- STK312943
- AKOS B015403
- ART-CHEM-BB B015403
- 2-ETHYL-2 H-PYRAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
- BBL037356
- SCHEMBL21617355
- VS-14092
- CS-0215227
- 2-ethylpyrazole-3-carbohydrazide
- 2-Ethyl-2H-pyrazole-3-carboxylic acid hydrazide
- EN300-228855
- 1001755-76-5
- AKOS000305735
- SB85939
- MFCD03423248
- DTXSID40427318
- MDL： MFCD03423248
- Inchi： 1S/C6H10N4O/c1-2-10-5(3-4-8-10)6(11)9-7/h3-4H,2,7H2,1H3,(H,9,11)
- InChI Key： WQLSSKUSMVWFIQ-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=NN1CC)NN

Computed Properties

Exact Mass: 154.08546096g/mol
Monoisotopic Mass: 154.08546096g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 72.9Å²

1-Ethyl-1H-pyrazole-5-carbohydrazide Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

1-Ethyl-1H-pyrazole-5-carbohydrazide Pricemore >>

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